3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one

• CAS No.: 109072-32-4
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)cyclohepta[d][1,2]oxazol-4-one
• InChI: InChI=1S/C15H11NO3/c1-18-11-8-6-10(7-9-11)15-14-12(17)4-2-3-5-13(14)19-16-15/h2-9H,1H3
• InChI Key: IFYGPOZVPSHYRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC3=C2C(=O)C=CC=C3

Description

3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one is a heterocyclic compound that belongs to the isoxazole family. Isoxazoles are five-membered ring compounds containing one oxygen and one nitrogen atom at adjacent positions. These compounds are known for their diverse biological activities and therapeutic potential .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one typically involves the cyclization of propargylic N-hydroxycarbamates and N-alkoxycarbonyl amino ethers via a Pt-carbene intermediate . Another common method is the (3 + 2) cycloaddition reaction of an alkyne with nitrile oxide . The reaction conditions often include the use of catalysts such as Cu(I) or Ru(II), although metal-free synthetic routes are also being explored to reduce costs and environmental impact .

Industrial Production Methods

Industrial production methods for isoxazole derivatives, including this compound, often involve continuous flow photochemical synthesis. This method uses high-power lamps to induce reactions, significantly reducing reaction times compared to traditional heating or catalysis methods .

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to introduce oxygen atoms into the compound.

Reduction: Reducing agents are used to remove oxygen atoms or add hydrogen atoms.

Substitution: This involves replacing one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogens for substitution reactions. The reaction conditions vary but often involve controlled temperatures and the use of catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions can produce various substituted isoxazoles .

Scientific Research Applications

3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an antimicrobial, antiviral, and anticancer agent.

Medicine: Investigated for its analgesic, anti-inflammatory, and anticonvulsant properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one involves its interaction with specific molecular targets and pathways. For example, it may inhibit enzymes involved in inflammation or cancer cell proliferation. The exact molecular targets and pathways can vary depending on the specific biological activity being studied .

Comparison with Similar Compounds

Similar Compounds

3-methyl-4-arylmethylene isoxazole-5(4H)-ones: Known for their larvicidal activity.

• 3-aryl-4H- 1benzopyrano[3,4-d]isoxazol-4-ones : Studied for their potential as analgesics and anti-inflammatory agents .

Uniqueness

What sets 3-(4-methoxyphenyl)-4H-cyclohepta[d]isoxazol-4-one apart is its unique combination of a methoxyphenyl group and a cyclohepta ring, which may contribute to its distinct biological activities and chemical reactivity .